![molecular formula C17H11FN2O B7593994 5-Fluoro-2-[(4-oxoquinolin-1-yl)methyl]benzonitrile](/img/structure/B7593994.png)
5-Fluoro-2-[(4-oxoquinolin-1-yl)methyl]benzonitrile
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Overview
Description
5-Fluoro-2-[(4-oxoquinolin-1-yl)methyl]benzonitrile, also known as FOQMB, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. FOQMB is a quinoline-based compound that has a unique structure, making it an attractive target for researchers.
Mechanism of Action
The mechanism of action of 5-Fluoro-2-[(4-oxoquinolin-1-yl)methyl]benzonitrile is not fully understood, but it is believed to involve the inhibition of specific enzymes or proteins that are involved in various cellular processes. This compound has been shown to inhibit the activity of protein kinase C (PKC), an enzyme that plays a crucial role in cell signaling and regulation. This compound has also been shown to inhibit the activity of acetylcholinesterase (AChE), an enzyme that breaks down the neurotransmitter acetylcholine in the nervous system.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects, depending on the specific application and concentration used. In cancer research, this compound has been shown to induce cell cycle arrest and apoptosis in cancer cells, leading to their death. In Alzheimer's disease research, this compound has been shown to inhibit the activity of AChE, leading to an increase in acetylcholine levels in the brain, which can improve cognitive function. In materials science, this compound has been shown to have unique optical and electronic properties, making it a promising building block for the synthesis of novel materials.
Advantages and Limitations for Lab Experiments
5-Fluoro-2-[(4-oxoquinolin-1-yl)methyl]benzonitrile has several advantages and limitations for lab experiments. One advantage is its unique structure, which makes it an attractive target for researchers. This compound is also relatively easy to synthesize, making it readily available for research purposes. However, this compound has some limitations, such as its low solubility in water and its potential toxicity at high concentrations. These limitations can be overcome by optimizing the experimental conditions and using appropriate safety measures.
Future Directions
There are several future directions for 5-Fluoro-2-[(4-oxoquinolin-1-yl)methyl]benzonitrile research. One direction is to investigate its potential as a drug candidate for the treatment of cancer and other diseases. Another direction is to explore its potential as a building block for the synthesis of novel materials with unique properties. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its biochemical and physiological effects. Overall, this compound has significant potential for scientific research and is a promising compound for future studies.
Synthesis Methods
The synthesis of 5-Fluoro-2-[(4-oxoquinolin-1-yl)methyl]benzonitrile involves the reaction of 4-oxo-1,4-dihydroquinoline-3-carbaldehyde with 5-fluoro-2-(chloromethyl)benzonitrile in the presence of a base. The reaction proceeds through a nucleophilic substitution mechanism, resulting in the formation of this compound. The yield of the synthesis can be improved by optimizing the reaction conditions, such as temperature, solvent, and reagent ratio.
Scientific Research Applications
5-Fluoro-2-[(4-oxoquinolin-1-yl)methyl]benzonitrile has been extensively studied for its potential applications in various fields, including medicinal chemistry, biochemistry, and materials science. In medicinal chemistry, this compound has been investigated as a potential drug candidate for the treatment of cancer, Alzheimer's disease, and other neurological disorders. In biochemistry, this compound has been used as a probe to study protein-ligand interactions and enzyme kinetics. In materials science, this compound has been explored as a building block for the synthesis of novel materials with unique properties.
properties
IUPAC Name |
5-fluoro-2-[(4-oxoquinolin-1-yl)methyl]benzonitrile |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H11FN2O/c18-14-6-5-12(13(9-14)10-19)11-20-8-7-17(21)15-3-1-2-4-16(15)20/h1-9H,11H2 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WXGDFQBLKLKVKB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C(=O)C=CN2CC3=C(C=C(C=C3)F)C#N |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H11FN2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
278.28 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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